Cas no 2171257-17-1 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171257-17-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6035177
• PubChem ID: 165562278
• Update Time: 2025-05-20

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• EN300-1475914
• 2171257-17-1

• Inchi： 1S/C26H32N2O5/c1-3-5-10-17(15-24(29)30)27-25(31)23(4-2)28-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,3-5,10,15-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23+/m0/s1
• InChI Key： IJUUISYCBTXTTL-GAJHUEQPSA-N
• SMILES： O(C(N[C@H](CC)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

Compound CAS No: 2171257-17-1 - (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic Acid

The compound with CAS No: 2171257-17-1, named as (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid, is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry and peptide synthesis. This compound is notable for its intricate stereochemistry and the presence of the fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS). The Fmoc group plays a pivotal role in controlling the reactivity of amino groups during peptide assembly, ensuring precise control over the synthesis process.

Recent advancements in peptide synthesis have highlighted the importance of stereochemically defined building blocks like this compound. The (3S) and (2R) configurations in its structure are critical for achieving the desired stereochemical outcomes in peptide construction. Researchers have demonstrated that such stereospecific amino acids can significantly influence the folding and functionality of the resulting peptides, making them invaluable in drug discovery and biotechnology applications.

The Fmoc group, as mentioned earlier, is a key feature of this compound. Its ability to protect amino groups under mild conditions has made it a cornerstone in modern peptide synthesis methodologies. Recent studies have explored the use of Fmoc-protected amino acids in the synthesis of bioactive peptides, including those with complex secondary structures such as β-turns and α-helices. These studies underscore the importance of this compound in advancing our understanding of peptide architecture and its relationship to biological activity.

In addition to its role in peptide synthesis, this compound has also been utilized in the development of novel therapeutic agents. For instance, researchers have employed this amino acid derivative in the construction of cyclic peptides, which exhibit potent bioactivity against various disease targets, including cancer and infectious diseases. The stereochemical precision provided by this compound ensures that the resulting peptides maintain their structural integrity and functional efficacy.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stereochemistry, further validating its utility in synthetic applications. Moreover, computational studies have been conducted to predict its interaction with other biomolecules, offering valuable insights into its potential therapeutic applications.

In conclusion, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid represents a cutting-edge building block in peptide chemistry. Its unique combination of stereochemistry and functional groups makes it an indispensable tool for researchers aiming to design and synthesize complex peptide architectures with high precision. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing drug discovery and biotechnological innovations.